Cas no 1566437-42-0 (1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine)

• Product Name: 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine
• CAS No: 1566437-42-0
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6357668
• PubChem ID: 104236670
• Update Time: 2025-10-28

1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine
• 1-[3-chloro-4-(difluoromethoxy)phenyl]ethan-1-amine
• EN300-1937596
• 1566437-42-0

• Inchi： 1S/C9H10ClF2NO/c1-5(13)6-2-3-8(7(10)4-6)14-9(11)12/h2-5,9H,13H2,1H3
• InChI Key： INLYLMBDADHCKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)N)OC(F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine

Professional Introduction to Compound with CAS No. 1566437-42-0 and Product Name: 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine

The compound with the CAS number 1566437-42-0 and the product name 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and difluoromethoxy substituents on the aromatic ring, coupled with the ethylamine side chain, imparts distinct reactivity and binding properties that make it a promising candidate for further exploration.

Recent research in the domain of pharmacophores has highlighted the importance of halogenated aromatic compounds in designing novel therapeutic agents. The chloro group at the 3-position and the difluoromethoxy group at the 4-position of the phenyl ring in 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine contribute to its high lipophilicity and metabolic stability, which are critical factors in drug design. These features enhance its bioavailability and reduce susceptibility to rapid degradation, making it an attractive scaffold for developing small-molecule drugs.

One of the most compelling aspects of this compound is its potential as a precursor in synthesizing biologically active molecules. The ethylamine moiety provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored pharmacological properties. For instance, modifications at this position can lead to compounds with enhanced binding affinity to specific biological targets, such as enzymes or receptors. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Current studies have begun to unravel the mechanistic aspects of 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine by investigating its interactions with various biological systems. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The precise mode of action remains under investigation, but early results are promising enough to warrant further clinical development. Researchers are particularly interested in how the electron-withdrawing nature of the chloro and difluoromethoxy groups modulates the electronic properties of the aromatic ring, thereby influencing its binding interactions.

The synthesis of 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine presents an interesting challenge due to the need for precise regioselectivity during functionalization. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These techniques not only ensure high yields but also minimize unwanted byproducts, which is crucial for pharmaceutical applications where purity is paramount.

In parallel with synthetic efforts, computational studies have been instrumental in understanding the structural features that contribute to the compound's biological activity. Molecular modeling techniques have been used to predict how 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine interacts with its intended targets at a molecular level. These simulations have provided insights into key binding residues and have guided medicinal chemists in optimizing lead structures for improved efficacy.

The potential therapeutic applications of this compound are broad, spanning multiple disease areas where targeted intervention is needed. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may serve as a foundation for drugs targeting neurological disorders, cancer, or infectious diseases. While much work remains before it can be translated into clinical use, the preliminary findings underscore its significance as a chemical entity worthy of continued investigation.

The safety profile of 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine is another critical consideration in its development as a drug candidate. Extensive toxicological studies are required to assess its potential side effects and ensure that it meets regulatory standards for human consumption. These studies will focus on both acute and chronic exposure scenarios to evaluate long-term safety concerns thoroughly.

In conclusion, 1-3-chloro-4-(difluoromethoxy)phenylethan-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activity, make it a valuable asset in drug discovery efforts. As research progresses, further insights into its mechanism of action and synthetic pathways will continue to refine our understanding of this molecule's therapeutic promise.